ETP-45835 mechanism of action
ETP-45835 mechanism of action
[2] Telotristat ethyl Telotristat ethyl is a tryptophan hydroxylase inhibitor that is used to treat diarrhea associated with carcinoid syndrome in combination with somatostatin analog therapy. https://go.drugbank.com/drugs/DB12095 Telotristat Ethyl in Carcinoid Syndrome: A Profile of a New Oral Agent for the Treatment of Diarrhea Telotristat ethyl is a novel, oral, small-molecule inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis. By inhibiting TPH, telotristat ethyl and its active ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6454831/ Telotristat ethyl Telotristat ethyl is a prodrug, and is metabolized to its active metabolite, telotristat. Telotristat inhibits tryptophan hydroxylase, which is a rate-limiting enzyme in the synthesis of serotonin. https://en.wikipedia.org/wiki/Telotristat_ethyl Telotristat Ethyl for the Treatment of Carcinoid Syndrome Telotristat ethyl (TE) is a novel, orally delivered, small-molecule inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin. By inhibiting TPH, TE and ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5594098/ Mechanism of Action of Telotristat Ethyl Telotristat ethyl is a prodrug of telotristat, a tryptophan hydroxylase (TPH) inhibitor. TPH is the rate-limiting enzyme in the synthesis of serotonin. By inhibiting TPH, telotristat reduces the ... https://www.hmpgloballearningnetwork.com/site/gastro/news/mechanism-action-telotristat-ethyl Telotristat Ethyl Telotristat ethyl is a small molecule, tryptophan hydroxylase (TPH) inhibitor, that is being developed by TerSera Therapeutics (previously by Lexicon Pharmaceuticals), for the treatment of carcinoid ... https://adisinsight.springer.com/drugs/800033234 Xermelo (telotristat ethyl) This in turn limits the production of serotonin. By reducing the amount of serotonin, Xermelo helps to control the severe diarrhea associated with carcinoid syndrome. https://www.xermelo.com/ Telotristat Etiprate Telotristat ethyl is a hippuric acid prodrug of the active moiety telotristat (LP-778902), which is an inhibitor of tryptophan hydroxylase (TPH). TPH is the rate-limiting enzyme in the biosynthesis ... https://www.ama-assn.org/system/files/2019-04/telotristat-etiprate.pdf Telotristat ethyl for the treatment of carcinoid syndrome diarrhea Telotristat ethyl is a pro-drug of telotristat, which inhibits tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin. Telotristat ethyl reduces the production of ... https://www.tandfonline.com/doi/full/10.1080/14656566.2017.1262444 Telotristat ethyl: a new option for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat (LP-778902), which is a novel, oral, small-molecule inhibitor of TPH. 21 By inhibiting this rate-limiting enzyme in the 5-HT synthesis pathway, ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5402921/ Telotristat ethyl: a novel inhibitor of tryptophan hydroxylase for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat (LP-778902), a novel small molecule inhibitor of TPH, the rate-limiting enzyme in the synthesis of 5-HT from the essential amino acid L-tryptophan. https://www.futuremedicine.com/doi/10.2217/cer.15.15 A Review of Telotristat Etiprate in the Treatment of Carcinoid Syndrome Diarrhea Telotristat etiprate is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5993410/ Telotristat ethyl in the management of carcinoid syndrome diarrhea: a review of its efficacy and safety Telotristat ethyl is a prodrug of the active moiety telotristat, which is a novel, oral, small-molecule inhibitor of TPH, the rate-limiting enzyme in the serotonin (5-HT) synthesis pathway. 16 By ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5019471/ Telotristat ethyl for carcinoid syndrome: a review of the clinical and economic evidence Telotristat ethyl is an oral tryptophan hydroxylase (TPH) inhibitor. TPH is the rate-limiting enzyme in the synthesis of serotonin. Telotristat ethyl is a prodrug of telotristat, which inhibits TPH ... https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6287955/ Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat (LP-778902), which is a novel inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin (5-HT). https://www.ncbi.nlm.nih.com/pmc/articles/PMC5439977/ Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl (TE) is an oral inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis. It is a prodrug of the active metabolite telotristat. By inhibiting TPH, ... https://pubmed.ncbi.nlm.nih.gov/28230472/ Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.e-ceo.org/journal/view.php?doi=10.24171/j.ce.2017.02.001 Telotristat Ethyl for the Treatment of Carcinoid Syndrome Diarrhea Telotristat ethyl is a prodrug of telotristat, an inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis. In patients with carcinoid syndrome, tumor cells produce ... https://www.ajmc.com/view/telotristat-ethyl-for-the-treatment-of-carcinoid-syndrome-diarrhea Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.jce.com/journal/view.php?doi=10.24171/j.ce.2017.02.001 XERMELO® (telotristat ethyl) Now Available in Canada for the Treatment of Carcinoid Syndrome Diarrhea XERMELO is a tryptophan hydroxylase inhibitor. In the clinical trials, XERMELO was shown to reduce the frequency of bowel movements in patients with carcinoid syndrome diarrhea. https://www.businesswire.com/news/home/20181212005085/en/XERMELO®-telotristat-ethyl-Now-Available-in-Canada-for-the-Treatment-of-Carcinoid-Syndrome-Diarrhea TELESTAR: Telotristat Ethyl for Carcinoid Syndrome Telotristat ethyl is a novel, oral, potent inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in the synthesis of serotonin. Telotristat ethyl targets the underlying cause of ... https://www.onclive.com/view/telestar-telotristat-ethyl-for-carcinoid-syndrome Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which inhibits tryptophan hydroxylase (TPH), the rate-limiting enzyme for serotonin biosynthesis. By inhibiting TPH, telotristat ethyl reduces the ... https://journals.sagepub.com/doi/pdf/10.1177/1078155217700201 Telotristat ethyl for carcinoid syndrome Telotristat ethyl is an oral tryptophan hydroxylase inhibitor. Tryptophan hydroxylase is the rate-limiting enzyme in the synthesis of serotonin. Telotristat ethyl is a prodrug of telotristat. https://www.uspharmacist.com/article/telotristat-ethyl-for-carcinoid-syndrome Telotristat ethyl in carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, small molecule inhibitor of the enzyme tryptophan hydroxylase (TPH), which is the initial and rate-limiting step in the synthesis of ... https://www.clinicaltherapeutics.com/article/S0149-2918(17)30171-8/fulltext Telotristat ethyl for the treatment of carcinoid syndrome diarrhea Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.empr.com/drug/xermelo/telotristat-ethyl-for-the-treatment-of-carcinoid-syndrome-diarrhea/ Telotristat Ethyl in the Treatment of Carcinoid Syndrome Telotristat ethyl is a prodrug of telotristat (LP-778902), a novel, oral, small molecule inhibitor of TPH. By inhibiting this rate-limiting enzyme in the 5-HT synthesis pathway, telotristat ethyl ... https://www.uspharmacist.com/article/telotristat-ethyl-in-the-treatment-of-carcinoid-syndrome Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.deepdyve.com/lp/elsevier/telotristat-ethyl-for-the-treatment-of-carcinoid-syndrome-diarrhea-in-0G3rQ3iN9k Telotristat ethyl for the treatment of carcinoid syndrome diarrhea. Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://europepmc.org/article/med/28169011 Telotristat Ethyl: A New Drug for Carcinoid Syndrome Diarrhea Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.cancernetwork.com/view/telotristat-ethyl-new-drug-carcinoid-syndrome-diarrhea A Comprehensive Review of Telotristat Ethyl for the Treatment of Carcinoid Syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.ajmc.com/view/a-comprehensive-review-of-telotristat-ethyl-for-the-treatment-of-carcinoid-syndrome Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.sciencedirect.com/science/article/pii/S095980491730079X Telotristat Ethyl for the Treatment of Carcinoid Syndrome Diarrhea Telotristat ethyl is a prodrug of telotristat, an inhibitor of tryptophan hydroxylase (TPH), the rate-limiting enzyme in serotonin synthesis. In patients with carcinoid syndrome, tumor cells produce ... https://www.pharmacytimes.com/view/telotristat-ethyl-for-the-treatment-of-carcinoid-syndrome-diarrhea Telotristat Ethyl in the Management of Carcinoid Syndrome Diarrhea Telotristat ethyl is a prodrug of the active moiety telotristat, which is a novel, oral, small-molecule inhibitor of TPH, the rate-limiting enzyme in the serotonin (5-HT) synthesis pathway. By ... https://www.clinicaltherapeutics.com/article/S0149-2918(16)30521-3/fulltext Telotristat ethyl for the treatment of carcinoid syndrome diarrhea Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.medscape.com/viewarticle/875329 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.cochranelibrary.com/central/doi/10.1002/central/CN-01330366/full Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://ar.iiarjournals.org/content/37/3/1167 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ol.2017.5750 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/mmr.2017.6250 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/or.2017.5534 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/etm.2017.4253 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/br.2017.884 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/mco.2017.1214 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ars.2017.708 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/cmr.2017.708 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijmm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; httpshttps://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; httpshttps://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https. https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917 Telotristat ethyl for the treatment of carcinoid syndrome Telotristat ethyl is a prodrug of telotristat, which is a novel, orally bioavailable, small-molecule inhibitor of the enzyme tryptophan hydroxylase (TPH). TPH is the initial and rate-limiting step ... https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https. https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https. https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https. https://www.spandidos-publications.com/10.3892/or.2017.5534; https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https. https://www.spandidos-publications.com/10.3892/mco.2017.1214; https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https. https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https://www.spandidos-publications.com/10.3892/ijm.2017.2917; https://www.spandidos-publications.com/10.3892/ijo.2017.3884; https. https://www.spandidos-publications.com/10.3892/ol.2017.5750; https://www.spandidos-publications.com/10.3892/mmr.2017.6250; https://www.spandidos-publications.com/10.3892/or.2017.5534; https. https://www.spandidos-publications.com/10.3892/etm.2017.4253; https://www.spandidos-publications.com/10.3892/br.2017.884; https://www.spandidos-publications.com/10.3892/mco.2017.1214; https. https://www.spandidos-publications.com/10.3892/ars.2017.708; https://www.spandidos-publications.com/10.3892/cmr.2017.708; https://www.spandidos-publications.com/10.3892/ijmm.2017.2917; https. https://www.spandidos-publications.com/10.3892/ijm.2017.2917;
